2-(2-methoxy-4-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide hydrochloride

• IUPAC Name: 2-[2-methoxy-4-[(2-methoxyethylamino)methyl]phenoxy]acetamide;hydrochloride
• InChI: InChI=1S/C13H20N2O4.ClH/c1-17-6-5-15-8-10-3-4-11(12(7-10)18-2)19-9-13(14)16;/h3-4,7,15H,5-6,8-9H2,1-2H3,(H2,14,16);1H
• InChI Key: KKJQAHHPXIFVPM-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=CC(=C(C=C1)OCC(=O)N)OC.Cl
• Molecular Formula: C13H21ClN2O4
• Molecular Weight: 304.77 g/mol

Description

2-(2-methoxy-4-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide hydrochloride, also known as BRL37344, is a selective β3-adrenoceptor agonist. It is a chemical compound that has been widely used in scientific research to study the physiological and biochemical effects of β3-adrenoceptor activation.

Mechanism of Action

2-(2-methoxy-4-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide hydrochloride is a selective β3-adrenoceptor agonist. It binds to and activates β3-adrenoceptors, leading to the physiological and biochemical effects discussed above.
Biochemical and Physiological Effects
This compound has been shown to increase lipolysis in adipose tissue, decrease insulin resistance, and relax the smooth muscle of the urinary bladder. These effects are mediated by the activation of β3-adrenoceptors.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-methoxy-4-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide hydrochloride in lab experiments is its selectivity for β3-adrenoceptors. This allows researchers to study the specific effects of β3-adrenoceptor activation without interference from other types of adrenoceptors. One limitation of using this compound is its relatively short half-life, which may require frequent dosing in long-term experiments.

Future Directions

There are several future directions for research on 2-(2-methoxy-4-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide hydrochloride. One area of interest is its potential as a treatment for obesity and type 2 diabetes. Another area of interest is its potential as a treatment for overactive bladder syndrome. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on other physiological systems.

Synthesis Methods

The synthesis of 2-(2-methoxy-4-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide hydrochloride involves several steps. First, 2-methoxy-4-nitrophenol is reacted with 2-(2-methoxyethyl)amine to form 2-(2-methoxyethyl)-4-nitrophenol. This compound is then reduced to 2-(2-methoxyethyl)aniline. Next, 2-(2-methoxyethyl)aniline is reacted with 2-bromoacetyl chloride to form 2-(2-methoxyethylamino)acetophenone. Finally, 2-(2-methoxyethylamino)acetophenone is reacted with 2-chloroacetic acid to form this compound.

Scientific Research Applications

2-(2-methoxy-4-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide hydrochloride has been used in scientific research to study the physiological and biochemical effects of β3-adrenoceptor activation. β3-adrenoceptors are a type of cell surface receptor that are found in adipose tissue, the heart, and the urinary bladder. Activation of β3-adrenoceptors has been shown to increase lipolysis, decrease insulin resistance, and relax the smooth muscle of the urinary bladder.